

Introduction: The Sigma-1 Receptor - A Unique Therapeutic Target

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name:	1-(4-Propoxyphenyl)cyclopentanecarboxylic acid
CAS No.:	74316-95-3
Cat. No.:	B1268440

[Get Quote](#)

The sigma-1 receptor ($\sigma 1R$) stands as a unique and compelling molecular target in modern drug discovery. Unlike conventional receptors, it is a ligand-operated intracellular chaperone protein primarily located at the endoplasmic reticulum (ER), specifically at the mitochondria-associated ER membrane (MAM).[1][2] From this strategic position, the $\sigma 1R$ modulates a host of cellular processes, including calcium signaling, ion channel function, ER stress responses, and neuronal plasticity.[2][3][4] Its involvement in pathologies ranging from neurodegenerative diseases like Alzheimer's and Parkinson's to pain, psychiatric disorders, and cancer has made it an attractive target for therapeutic intervention.[3][5][6]

However, characterizing ligands for this non-traditional receptor requires a multi-faceted and carefully controlled experimental approach. Simple binding affinity is insufficient to predict a compound's functional effect. This guide provides a comprehensive overview of the essential in vitro and in vivo assays required to thoroughly characterize novel $\sigma 1R$ ligands, moving from initial binding validation to functional classification and mechanistic investigation. The protocols and workflows described herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for evaluating $\sigma 1R$ -targeting compounds.

Section 1: Foundational Assays - Determining Binding Affinity and Selectivity


The indispensable first step in characterizing any potential ligand is to quantify its binding affinity (K_i) for the $\sigma 1R$. Radioligand binding assays are the gold-standard method for this purpose. These assays directly measure the interaction of a test compound with the receptor, providing a quantitative measure of its potency.

The Causality Behind the Choice of Assay Components

The reliability of a binding assay is contingent on the appropriate selection of its components.

- **Receptor Source:** Guinea pig liver membranes are frequently used due to their naturally high expression of $\sigma 1R$.^{[7][8]} For human receptor studies and to avoid confounding targets, human embryonic kidney (HEK-293) cells or Chinese Hamster Ovary (CHO) cells stably transfected with the human $\sigma 1R$ gene (SIGMAR1) are the preferred systems.^[9]
- **Radioligand:** The selective $\sigma 1R$ agonist $[3H]$ -(+)-pentazocine is the most widely used and preferred radioligand due to its high affinity and selectivity for the $\sigma 1R$ over the sigma-2 receptor ($\sigma 2R$).^{[7][10]}
- **Non-Specific Binding:** To differentiate between true receptor binding and non-specific binding to other cellular components (e.g., lipids, plastic), a high concentration of a known $\sigma 1R$ ligand is used. Haloperidol (10 μM) is a common choice for this purpose.^{[9][11]}

Workflow for Determining Ligand Binding Affinity



[Click to download full resolution via product page](#)

Caption: Workflow for σ_1R competitive radioligand binding assay.

Protocol 1: Competitive Radioligand Binding Assay

Objective: To determine the inhibitory constant (K_i) of a test compound for the human $\sigma 1R$.

Materials:

- Membranes from HEK-293 cells stably expressing human $\sigma 1R$.
- Binding Buffer: 50 mM Tris-HCl, pH 8.0.
- Radioligand: $[3H]$ -(+)-pentazocine (specific activity ~30-60 Ci/mmol).
- Non-specific determinant: Haloperidol.
- Test compounds.
- 96-well plates, filter mats (GF/B, pre-soaked in 0.5% polyethylenimine), scintillation fluid, and a scintillation counter.

Procedure:

- Preparation: On the day of the experiment, thaw the cell membranes on ice. Dilute the membranes in ice-cold Binding Buffer to a final concentration that yields robust and reproducible signal (e.g., 7-15 μg of protein per well).[9] Prepare serial dilutions of the test compound.
- Assay Setup: In a 96-well plate, add the following in a final volume of 200 μL :
 - Total Binding: 100 μL membrane suspension + 50 μL $[3H]$ -(+)-pentazocine (e.g., at a final concentration of 5 nM) + 50 μL Binding Buffer.[9]
 - Non-Specific Binding (NSB): 100 μL membrane suspension + 50 μL $[3H]$ -(+)-pentazocine + 50 μL Haloperidol (final concentration 10 μM).
 - Test Compound: 100 μL membrane suspension + 50 μL $[3H]$ -(+)-pentazocine + 50 μL of test compound dilution.
- Incubation: Incubate the plate at 37°C for 120 minutes to reach equilibrium.[9]

- Filtration: Terminate the reaction by rapid filtration through the pre-soaked GF/B filter mats using a cell harvester. Wash the filters three times with ice-cold Binding Buffer to remove unbound radioligand.
- Counting: Dry the filter mats, place them in scintillation vials with scintillation fluid, and count the radioactivity using a scintillation counter.
- Data Analysis:
 - Calculate Specific Binding = Total Binding - Non-Specific Binding.
 - Plot the percentage of specific binding against the log concentration of the test compound.
 - Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.
 - Calculate the Ki value using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.


Selectivity: To establish selectivity, the ligand should be counterscreened against the σ_2R . This is typically done using [3H]-DTG (1,3-di-o-tolylguanidine) as the radioligand in the presence of (+)-pentazocine to "mask" the σ_1R sites.^{[8][12]} A high Ki ratio (σ_2/σ_1) indicates good selectivity for the σ_1R .

Parameter	[3H]-(+)-pentazocine	[3H]-Haloperidol	[3H]-DTG (for σ_2R)
Ligand Type	Agonist	Antagonist	Pan-Sigma Ligand
Selectivity	σ_1R selective	Non-selective	Non-selective
Typical Kd (nM)	7-16 ^{[11][13]}	~9 ^[13]	20-100 (for σ_2R) ^[14]
Use Case	Primary choice for σ_1R Ki determination	Alternative for σ_1R binding	σ_2R selectivity screening

Section 2: Characterizing Ligand Functionality - In Vitro Assays

Determining binding affinity is crucial but does not reveal whether a ligand is an agonist, antagonist, or allosteric modulator. Functional assays are required to elucidate the ligand's biological effect. The σ 1R's primary function as a chaperone involves ligand-dependent interactions with other proteins, most notably the ER chaperone BiP (Binding Immunoglobulin Protein).[3][15]

Mechanism of σ 1R Activation and Downstream Signaling



[Click to download full resolution via product page](#)

Caption: Ligand-dependent activation of the σ 1R chaperone.

Protocol 2: Bioluminescence Resonance Energy Transfer (BRET) for BiP Dissociation

Objective: To measure the ability of a test ligand to induce the dissociation of σ 1R from BiP, a hallmark of σ 1R agonism.

Principle: BRET is a proximity-based assay that measures protein-protein interactions.[13] One protein (e.g., σ 1R) is fused to a Renilla luciferase (Rluc), the energy donor, and the other (e.g., BiP) is fused to a fluorescent acceptor like YFP. When the proteins are close, the energy from Rluc excites YFP, producing a BRET signal. Agonist-induced dissociation of the complex leads to a decrease in the BRET signal.

Materials:

- HEK-293 cells.
- Expression plasmids: σ 1R-Rluc and YFP-BiP.
- Transfection reagent.
- BRET substrate (e.g., Coelenterazine h).
- White, opaque 96-well plates.
- A plate reader capable of sequential dual-luminescence detection.

Procedure:

- Transfection: Co-transfect HEK-293 cells with σ 1R-Rluc and YFP-BiP plasmids and seed them into 96-well plates. Allow cells to grow for 24-48 hours.
- Ligand Treatment: Replace the culture medium with a buffer (e.g., HBSS). Add serial dilutions of the test compound or controls (e.g., known agonist PRE-084 as a positive control, vehicle as a negative control).

- Incubation: Incubate the plate for a predetermined time (e.g., 15-30 minutes) at 37°C.
- Substrate Addition: Add the BRET substrate Coelenterazine h to each well.
- Measurement: Immediately measure the luminescence at two wavelengths: one for the Rluc donor (e.g., ~485 nm) and one for the YFP acceptor (e.g., ~530 nm).
- Data Analysis:
 - Calculate the BRET ratio = (Emission at 530 nm) / (Emission at 485 nm).
 - Normalize the data to the vehicle control.
 - Plot the change in BRET ratio against the log concentration of the test compound. A dose-dependent decrease in the BRET signal indicates agonist activity. An antagonist will produce no change on its own but will block the effect of an agonist.

Protocol 3: Intracellular Calcium Mobilization Assay

Objective: To assess the effect of σ 1R ligands on intracellular calcium signaling, a key downstream consequence of σ 1R activity.[\[16\]](#)

Principle: σ 1R activation modulates the activity of the IP3 receptor, thereby influencing the release of Ca^{2+} from ER stores.[\[3\]](#) This change in cytosolic Ca^{2+} can be measured using fluorescent calcium indicators. While agonists themselves may not directly trigger a Ca^{2+} flux, they often potentiate the flux induced by another stimulus.

Materials:

- A suitable cell line (e.g., NG108-15, SH-SY5Y, or transfected HEK-293).
- Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).
- Pluronic F-127.
- Assay buffer (e.g., HBSS).
- A secondary stimulus (e.g., bradykinin, ATP, or thapsigargin to deplete ER stores).[\[17\]](#)

- A fluorescence plate reader or microscope with kinetic reading capability.

Procedure:

- Cell Plating: Seed cells in a black, clear-bottom 96-well plate and grow to confluence.
- Dye Loading: Incubate cells with the calcium indicator dye (e.g., 5 μ M Fluo-4 AM with 0.02% Pluronic F-127) in assay buffer for 30-60 minutes at 37°C.
- Wash: Gently wash the cells twice with assay buffer to remove excess dye.
- Ligand Pre-incubation: Add the test compound or controls to the wells and incubate for 10-20 minutes.
- Measurement: Place the plate in the reader. Begin kinetic fluorescence measurement. After establishing a stable baseline, inject the secondary stimulus (e.g., bradykinin) into each well.
- Continue Measurement: Continue recording the fluorescence signal for several minutes to capture the peak response and subsequent decay.
- Data Analysis:
 - Calculate the change in fluorescence (ΔF) from baseline or the peak fluorescence intensity.
 - Compare the Ca²⁺ response in the presence of the test compound to the vehicle control. An agonist may potentiate the response, while an antagonist may attenuate it.

Functional Assay	Principle	Endpoint	Pros	Cons
BiP Dissociation (BRET)	Measures proximity between $\sigma 1R$ and BiP.[13]	Decrease in BRET signal (Agonism).	Mechanistically direct; high-throughput.	Requires genetic engineering of cells.
Calcium Mobilization	Measures modulation of intracellular Ca^{2+} flux.[17][18]	Potential or inhibition of stimulus-induced Ca^{2+} signal.	Physiologically relevant; high-throughput.	Indirect measure; can be influenced by other pathways.
Neurite Outgrowth	Measures potentiation of NGF-induced neurite growth in PC-12 cells.[19]	Increased neurite length/number.	Phenotypic; integrates multiple signaling events.	Slow (days); lower throughput; specific to neuronal models.
[35S]GTP γ S Binding	Measures G-protein activation.	Change in radiolabel binding.	Can detect atypical G-protein coupling.[20]	Controversial for $\sigma 1R$; effects may be indirect.[11][21]

Section 3: In Vivo Validation and Characterization

In vitro assays provide essential data on a ligand's affinity and mechanism, but in vivo studies are necessary to assess its physiological effects, pharmacokinetic properties, and therapeutic potential.

Approach to In Vivo Testing

- Pharmacokinetics (PK): Initial studies should determine the ligand's absorption, distribution, metabolism, and excretion (ADME) profile to establish an appropriate dosing regimen and confirm brain penetration for CNS targets.
- Target Engagement: Positron Emission Tomography (PET) imaging using a radiolabeled version of the ligand or a competitor can confirm that the drug reaches and binds to the $\sigma 1R$

in the brain or peripheral tissues in a living animal.[3]

- Pharmacodynamic (PD) / Efficacy Models: The choice of behavioral model depends on the therapeutic indication. For example:
 - Neuropathic Pain: The von Frey filament test in models of nerve injury (e.g., Chronic Constriction Injury).[5]
 - Neuroprotection: Models of ischemia (e.g., middle cerebral artery occlusion) or neurotoxicity.[4]
 - Antidepressant/Anxiolytic Activity: Forced swim test or elevated plus maze.
- The Self-Validating System - Use of Knockout Animals: The most critical control in in vivo studies is the use of $\sigma 1R$ knockout (KO) mice.[5][6] A true $\sigma 1R$ -mediated effect should be present in wild-type animals but absent in $\sigma 1R$ KO animals. This provides definitive evidence that the observed physiological effect is due to the ligand's interaction with the $\sigma 1R$ and not an off-target effect.[6]

Conclusion

The comprehensive characterization of a sigma-1 receptor ligand is a systematic process that builds a bridge from molecular interaction to physiological function. It begins with establishing high-affinity and selective binding through radioligand assays. It then moves to defining the functional nature of the ligand—agonist or antagonist—by probing its effect on the core mechanistic step of BiP dissociation and key downstream events like calcium signaling. Finally, in vivo models, critically validated with knockout animals, confirm that the molecular activity translates into a desired physiological outcome. By following this integrated and mechanistically grounded approach, researchers can confidently identify and validate novel $\sigma 1R$ ligands for their therapeutic potential.

References

- Gómez-Soler, M., et al. (2018). Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays. Pharmacological Research. Available at: [\[Link\]](#)

- Eurofins Discovery. (n.d.). sigma1 Human Binding Agonist Radioligand LeadHunter Assay - FR. Eurofins Discovery Services. Available at: [\[Link\]](#)
- Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current protocols in pharmacology. Available at: [\[Link\]](#)
- Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current protocols in pharmacology. Available at: [\[Link\]](#)
- Agha, H., & McCurdy, C. R. (2020). Sigma 1 Receptors In vitro and In vivo Imaging Studies in Different Disease States. RSC Medicinal Chemistry. Available at: [\[Link\]](#)
- Wang, J., et al. (2021). Sigma-1 Receptor in Retina: Neuroprotective Effects and Potential Mechanisms. Molecular Neurobiology. Available at: [\[Link\]](#)
- Kaunov, A., et al. (2020). The activity of selective sigma-1 receptor ligands in seizure models in vivo. Epilepsy Research. Available at: [\[Link\]](#)
- Sánchez-Fernández, C., et al. (2019). A New Pharmacophore Model for the Design of Sigma-1 Ligands Validated on a Large Experimental Dataset. Frontiers in Chemistry. Available at: [\[Link\]](#)
- Dal DP, et al. (2023). A Full-Spectrum Evaluation of Sigma-1 Receptor (S1R) Positron Emission Tomography (PET) Radioligands from Binding Affinity to Clinical Imaging. International Journal of Molecular Sciences. Available at: [\[Link\]](#)
- Wikipedia. (2024). Sigma-1 receptor. Wikipedia. Available at: [\[Link\]](#)
- Ajoolahady, A., et al. (2024). Sigma-1 receptor signaling: A potential therapeutic approach for ischemic stroke. Biomedicine & Pharmacotherapy. Available at: [\[Link\]](#)
- Kourrich, S., et al. (2012). The sigma-1 receptor: roles in neuronal plasticity and disease. Trends in neurosciences. Available at: [\[Link\]](#)
- Wang, Z., et al. (2020). Sigma-1 Receptor: A Potential Therapeutic Target for Traumatic Brain Injury. Frontiers in Neurology. Available at: [\[Link\]](#)

- SIGMA-1 EUROPE COST Action. (2025). Methodological Strategies for Sigma-1 Receptor Ligand Evaluation Highlighted at WG3 Meeting. COST Action CA22133. Available at: [\[Link\]](#)
- Smith, S. B., et al. (2023). Defining the ligand-dependent proximate of the sigma 1 receptor. *Frontiers in Cellular Neuroscience*. Available at: [\[Link\]](#)
- Pal, A., et al. (2015). The Ligand Binding Region of the Sigma-1 Receptor: Studies Utilizing Photoaffinity Probes, Sphingosine and N-Alkylamines. *Current pharmaceutical design*. Available at: [\[Link\]](#)
- Martin, K. N., et al. (2020). Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. *Frontiers in Pharmacology*. Available at: [\[Link\]](#)
- Brimson, J. M., et al. (2024). Identifying and Testing Novel Sigma-1 Receptor Ligands for Neurodegenerative Diseases. *ResearchGate*. Available at: [\[Link\]](#)
- Balogh, G. T., et al. (2021). Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. *Molecules*. Available at: [\[Link\]](#)
- Tchedre, K. T., & Yorio, T. (2018). Molecular Interplay Between the Sigma-1 Receptor, Steroids, and Ion Channels. *Frontiers in Neuroscience*. Available at: [\[Link\]](#)
- Agha, H., & McCurdy, C. R. (2020). In vitro and in vivo sigma 1 receptor imaging studies in different disease states. *RSC Medicinal Chemistry*. Available at: [\[Link\]](#)
- Vilner, B. J., et al. (1995). Sigma-1 and Sigma-2 Receptors Are Expressed in a Wide Variety of Human and Rodent Tumor Cell Lines. *Cancer Research*. Available at: [\[Link\]](#)
- Thomas, M., et al. (2011). Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor. *British Journal of Pharmacology*. Available at: [\[Link\]](#)
- Thomas, M., et al. (2011). Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor. *British journal of pharmacology*. Available at: [\[Link\]](#)
- Tchedre, K. T., & Yorio, T. (2013). The essential roles of protein–protein interaction in sigma-1 receptor functions. *Frontiers in Cellular Neuroscience*. Available at: [\[Link\]](#)

- Thomas, M., et al. (2011). Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor. British journal of pharmacology. Available at: [\[Link\]](#)
- Saha, I., et al. (2022). Sigma-1 Receptor Modulation by Ligands Coordinates Cancer Cell Energy Metabolism. International Journal of Molecular Sciences. Available at: [\[Link\]](#)
- Thomas, M., et al. (2012). Sigma receptor content in a range of cancer cell lines. pA2 Online. Available at: [\[Link\]](#)
- Vilner, B. J., et al. (1995). Sigma-1 and sigma-2 receptors are expressed in a wide variety of human and rodent tumor cell lines. Cancer Research. Available at: [\[Link\]](#)
- Abate, C., et al. (2012). Development of sigma-1 fluorescent ligands. Journal of Medicinal Chemistry. Available at: [\[Link\]](#)
- Garnham, C., et al. (2016). Sigma1 receptors inhibit store-operated Ca²⁺ entry by attenuating coupling of STIM1 to Orai1. Molecular biology of the cell. Available at: [\[Link\]](#)
- Tchedre, K. T., & Yorio, T. (2013). The essential roles of protein–protein interaction in sigma-1 receptor functions. Frontiers in Cellular Neuroscience. Available at: [\[Link\]](#)
- Al-Saady, A., et al. (2024). Sigma Ligand-mediated Cytosolic Calcium Modulation in BV2 Microglia Cells. bioRxiv. Available at: [\[Link\]](#)
- Maurice, T., & Su, T. P. (2009). The Pharmacology of Sigma-1 Receptors. Pharmacology & therapeutics. Available at: [\[Link\]](#)
- Smith, S. B., et al. (2023). Defining the ligand-dependent proximate of the sigma 1 receptor. Frontiers in Cellular Neuroscience. Available at: [\[Link\]](#)
- Piacentini, M., et al. (2021). Role of Sigma-1 Receptor in Calcium Modulation: Possible Involvement in Cancer. Frontiers in Oncology. Available at: [\[Link\]](#)
- Agilent Technologies. (n.d.). Automated Imaging Assay for Characterizing Ca²⁺ Flux with R-GECO Biosensor. Application Note. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Sigma-1 receptor - Wikipedia [en.wikipedia.org]
- 2. The sigma-1 receptor: roles in neuronal plasticity and disease - PMC [pmc.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. Sigma-1 receptor signaling: A potential therapeutic approach for ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.rsc.org [pubs.rsc.org]
- 6. In vitro and in vivo sigma 1 receptor imaging studies in different disease states - PMC [pmc.ncbi.nlm.nih.gov]
- 7. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening [mdpi.com]
- 9. A New Pharmacophore Model for the Design of Sigma-1 Ligands Validated on a Large Experimental Dataset - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
- 12. Frontiers | Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors [frontiersin.org]
- 13. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
- 14. aacrjournals.org [aacrjournals.org]
- 15. Frontiers | Molecular Interplay Between the Sigma-1 Receptor, Steroids, and Ion Channels [frontiersin.org]
- 16. Role of Sigma-1 Receptor in Calcium Modulation: Possible Involvement in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

- 17. Sigma1 receptors inhibit store-operated Ca²⁺ entry by attenuating coupling of STIM1 to Orai1 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 18. Sigma Ligand-mediated Cytosolic Calcium Modulation in BV2 Microglia Cells | [bioRxiv](https://www.biorxiv.org) [[biorxiv.org](https://www.biorxiv.org)]
- 19. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 20. Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- To cite this document: BenchChem. [Introduction: The Sigma-1 Receptor - A Unique Therapeutic Target]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1268440/docs#introduction-the-sigma-1-receptor-a-unique-therapeutic-target>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check